1-(Diethylamino)-3-hexanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Diethylamino)-3-hexanol (chemical formula: C₁₀H₂₃NO) is a tertiary alcohol featuring a diethylamino group at the 1-position and a hydroxyl group at the 3-position of a six-carbon chain. This structure confers unique physicochemical properties, including enhanced solubility in polar solvents due to its amino and hydroxyl functional groups.
Properties
Molecular Formula |
C10H23NO |
|---|---|
Molecular Weight |
173.30 g/mol |
IUPAC Name |
1-(diethylamino)hexan-3-ol |
InChI |
InChI=1S/C10H23NO/c1-4-7-10(12)8-9-11(5-2)6-3/h10,12H,4-9H2,1-3H3 |
InChI Key |
UIOFMZIBCSYIAF-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CCN(CC)CC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1-(Diethylamino)-3-hexanol with structurally or functionally related compounds, drawing on available evidence:
Structural and Functional Differences
- Hydroxyl Position: Unlike 3-hexanol (a secondary alcohol) and 1-hexanol (primary alcohol), 1-(Diethylamino)-3-hexanol has a hydroxyl group at the 3-position, which may influence its metabolic pathways and reactivity .
- Amino Group: The diethylamino group distinguishes it from non-nitrogenous alcohols (e.g., 2-ethyl-1-hexanol) and enhances its basicity, similar to diethylaminoethanol. This property could make it useful in pH-sensitive formulations or as a catalyst .
- Branching vs. Linearity: Compared to branched alcohols like 2-ethyl-1-hexanol, the linear hexanol backbone in 1-(Diethylamino)-3-hexanol may affect its surfactant properties and biodegradability .
Toxicological and Environmental Considerations
- Metabolism: 3-Hexanol is a metabolite of n-hexane, involving CYP450 enzymes . While 1-(Diethylamino)-3-hexanol’s metabolism is undocumented, its amino group may introduce novel metabolic pathways or toxicity risks.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
